Dodecanal

• CAS No.: 112-54-9
• Product Name: Dodecanal
• Molecular Formula: C12H24O
• Molecular Weight: 184.32 g/mol
• IUPAC Name: dodecanal
• Standard InChI: InChI=1S/C12H24O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h12H,2-11H2,1H3
• Standard InChIKey: HFJRKMMYBMWEAD-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCC=O
• Canonical SMILES: CCCCCCCCCCCC=O
• Density: d2525 0.83; 0.826-0.836
• Melting Point: 44.5 °C; Mp 44.5 °; 44.5°C
• Physical Description: Liquid; Solid; colourless to light yellow liquid/fatty odou
• Description: Laurylaldehyde, also known as dodecyl aldehyde or N-dodecanal, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. Thus, laurylaldehyde is considered to be a fatty aldehyde lipid molecule. Laurylaldehyde exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Laurylaldehyde has been detected in multiple biofluids, such as feces and saliva. Within the cell, laurylaldehyde is primarily located in the membrane (predicted from logP). Laurylaldehyde can be biosynthesized from dodecane. Laurylaldehyde is an aldehydic, citrus, and fat tasting compound that can be found in a number of food items such as lemon, sweet orange, rocket salad (ssp. ), and mollusks. This makes laurylaldehyde a potential biomarker for the consumption of these food products. Laurylaldehyde has been linked to the inborn metabolic disorders including celiac disease.; Dodecanal is a long-chain fatty aldehyde that is dodecane in which two hydrogens attached to a terminal carbon are replaced by an oxo group. It has a role as a plant metabolite. It is a 2,3-saturated fatty aldehyde, a medium-chain fatty aldehyde and a long-chain fatty aldehyde. It derives from a hydride of a dodecane.
• Solubility: soluble in alcohol, most fixed oils, propylene glycol (may be turbid); insoluble in glycerol, water; 1 ml in 2 ml of 80% alcohol (in ethanol)
• Synonyms: Lauraldehyde; 1-Dodecanal; Dodecanaldehyde; Dodecyl Aldehyde; Lauric Aldehyde; Laurinaldehyde; Lauryl Aldehyde; NSC 46128; NSC 52196; NSC 55212; n-Dodecanal; n-Dodecyl Aldehyde; n-Lauraldehyde
• Vapor Pressure: 0.02 mmHg
• PubChem Compound: 8194
• Last Modified: Nov 11 2021